BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: LCB 03-0110
Dihydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: LCB 03-0110 dihydrochloride

Cat. No.: B10788013

For Researchers, Scientists, and Drug Development Professionals

Product Information

LCB 03-0110 dihydrochloride is a potent, small-molecule inhibitor targeting multiple tyrosine
kinases. It is recognized for its significant role in modulating inflammatory responses and
fibrotic processes. Its dual inhibitory action on key signaling pathways makes it a valuable tool
for research in oncology, inflammation, and neurodegenerative diseases.

Chemical Properties:

Property Value
3-[[2-[3-(morpholin-4-ylmethyl)phenyl]thieno[3,2-

UPAC Name b]EyriEjirf—?—yIF])amino]p)r:enol;Zi;i)/dro::/rjloride[[l]

Molecular Formula C24H23N302S-2HCI[2]

Molecular Weight 490.45 g/mol [1][2]

CAS Number 1962928-28-4[2][3]

Solubility of LCB 03-0110 Dihydrochloride in DMSO

Dimethyl sulfoxide (DMSOQO) is a common solvent for preparing stock solutions of LCB 03-0110
dihydrochloride for in vitro and in vivo studies.[4][5] The following table summarizes the
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reported solubility data.

] Molar )
Concentration . Special
Solvent Concentration .
(mg/mL) Instructions
(mM)
Sonication is
DMSO 30 mg/mL[3] 61.17 mM[3] recommended to aid
dissolution.[3]
DMSO 49.05 mg/mL[2] 100 mM[2] N/A

Application Notes
Mechanism of Action and Biological Activity

LCB 03-0110 dihydrochloride is a multi-targeted kinase inhibitor. Its primary targets include:
e c-Src Kinase: It is a potent inhibitor of c-Src kinase with an ICso of 1.3 nM.[2][3]

o Discoidin Domain Receptors (DDRS): It is a potent inhibitor of the DDR family of tyrosine
kinases, including DDR1 and DDR2.[3][6] Deregulation of DDRs is implicated in fibrosis,
atherosclerosis, and cancer.[6]

o Other Kinases: It also demonstrates strong inhibitory activity against Bruton's tyrosine kinase
(BTK), spleen tyrosine kinase (Syk), and vascular endothelial growth factor receptor 2
(VEGFR2).[2][7]

This compound has been shown to suppress the activation of macrophages induced by
lipopolysaccharide (LPS) and the activation of fibroblasts induced by transforming growth
factor-B1 (TGF-B1) in vitro.[2][3] In vivo studies have demonstrated its ability to inhibit the
activation of macrophages and fibroblasts, leading to the suppression of scar formation in
wound healing models.[2][3][7]

Research Applications

Given its mechanism of action, LCB 03-0110 dihydrochloride is a valuable tool for
investigating a range of biological processes and diseases, including:
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» Anti-inflammatory and Anti-fibrotic Studies: Its ability to inhibit macrophage and fibroblast
activation makes it suitable for studying fibrosis and inflammatory diseases.[7]

e Oncology Research: As an inhibitor of DDRs and VEGFR-2, it can be used to study cancer
cell proliferation, adhesion, and matrix remodeling.[6] It has also been investigated for its
anti-angiogenic activity by targeting VEGFR-2 and JAK/STAT3 signaling.[8][9]

o Neurodegenerative Disease Research: DDR1 has been identified as a therapeutic target in
neurodegenerative diseases, and LCB 03-0110 has been used to study its role in this
context.[4]

o Ophthalmology: Studies have explored its anti-inflammatory effects on human corneal
epithelial cells, suggesting its potential for treating dry eye disease.[8]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of LCB 03-0110
dihydrochloride in DMSO.

Materials:

LCB 03-0110 dihydrochloride (MW: 490.45 g/mol )

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)
Procedure:

e Weighing the Compound: Accurately weigh out 1 mg of LCB 03-0110 dihydrochloride
powder using an analytical balance and place it into a sterile microcentrifuge tube.
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e Adding the Solvent: Add 203.9 uL of anhydrous DMSO to the microcentrifuge tube containing
the compound. This volume is calculated based on the molecular weight to achieve a 10 mM
concentration.

o Dissolution:
o Cap the tube securely and vortex for 1-2 minutes to facilitate dissolution.

o If the compound is not fully dissolved, sonicate the solution for 5-10 minutes.[3] Visually
inspect the solution to ensure there are no visible particles.

e Storage:
o For short-term storage (up to a few days), store the stock solution at 4°C.

o For long-term storage, aliquot the stock solution into smaller volumes to avoid repeated
freeze-thaw cycles and store at -20°C or -80°C for up to one year.[3]

General Protocol for Use in Cell-Based Assays

This protocol provides a general guideline for using the LCB 03-0110 dihydrochloride stock
solution in cell-based assays.

Materials:
e 10 mM LCB 03-0110 dihydrochloride stock solution in DMSO
e Appropriate cell culture medium
o Cells of interest cultured in multi-well plates
Procedure:
o Prepare Working Solutions:
o Thaw the 10 mM stock solution at room temperature.

o Prepare serial dilutions of the stock solution in cell culture medium to achieve the desired
final concentrations for your experiment.
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o Important: Ensure the final concentration of DMSO in the cell culture medium is consistent
across all experimental conditions (including the vehicle control) and is non-toxic to the
cells (typically < 0.5%).

e Cell Treatment:

o Remove the existing medium from the cultured cells.

o Add the medium containing the desired concentration of LCB 03-0110 dihydrochloride
(or vehicle control) to the respective wells.

 Incubation: Incubate the cells for the desired period according to your experimental design.

o Downstream Analysis: Following incubation, proceed with your planned downstream
analyses, such as cell viability assays, protein expression analysis (e.g., Western blot), or
cytokine secretion measurements (e.g., ELISA).

Diagrams
Signaling Pathways of LCB 03-0110
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Caption: Inhibitory signaling pathways of LCB 03-0110.
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Workflow for Preparing LCB 03-0110 Dihydrochloride
Stock Solution
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Caption: Workflow for stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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